4-Chloro-7-hydroxypteridine-6-carboxylic acid

• Molecular Formula: C7H3ClN4O3
• Molecular Weight: 226.58 g/mol
• IUPAC Name: 4-chloro-7-oxo-8H-pteridine-6-carboxylic acid
• InChI: InChI=1S/C7H3ClN4O3/c8-4-2-5(10-1-9-4)12-6(13)3(11-2)7(14)15/h1H,(H,14,15)(H,9,10,12,13)
• InChI Key: KKRJFWUZGQKZIP-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(C(=N1)Cl)N=C(C(=O)N2)C(=O)O

Description

4-Chloro-7-hydroxypteridine-6-carboxylic acid is a heterocyclic compound featuring a pteridine core substituted with chlorine at position 4, hydroxyl at position 7, and a carboxylic acid group at position 6. Pteridine derivatives are known for their diverse biological activities, including roles as enzyme inhibitors, antimicrobial agents, and anticancer candidates. The presence of electron-withdrawing groups (e.g., Cl) and hydrophilic moieties (e.g., -OH, -COOH) in this compound likely influences its solubility, reactivity, and interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-7-hydroxypteridine-6-carboxylic acid typically involves the chlorination of 7-hydroxypteridine-6-carboxylic acid. This reaction can be carried out using thionyl chloride (SOCl2) or phosphorus oxychloride (POCl3) as chlorinating agents under reflux conditions. The reaction is usually performed in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 4-Chloro-7-hydroxypteridine-6-carboxylic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-7-hydroxypteridine-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base such as triethylamine (TEA).

Major Products Formed

Oxidation: Formation of 4-Chloro-7-oxopteridine-6-carboxylic acid.

Reduction: Formation of 4-Chloro-7-hydroxypteridine-6-carboxylic acid derivatives with reduced functional groups.

Substitution: Formation of various substituted pteridine derivatives.

Scientific Research Applications

4-Chloro-7-hydroxypteridine-6-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex pteridine derivatives.

Biology: Studied for its potential role in enzyme inhibition and as a probe for biological pathways.

Medicine: Investigated for its potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: Utilized in the development of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 4-Chloro-7-hydroxypteridine-6-carboxylic acid involves its interaction with specific molecular targets. It can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. The compound may also interfere with cellular pathways by modulating the activity of key proteins and signaling molecules.

Comparison with Similar Compounds

7-Chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid

Core Structure : 1,8-naphthyridine (a bicyclic heterocycle with two nitrogen atoms).
Substituents :

• Chloro (position 7), fluoro (position 6), 4-fluorophenyl (position 1), and carboxylic acid (position 3).
  Key Differences :
• The naphthyridine core lacks the fused pyrimidine-pyrazine system of pteridine, reducing conjugation and altering electronic properties.
• Applications:
• Acts as an intermediate in anticancer agents targeting the HGF/c-Met pathway, particularly for breast and lung cancers .
  Synthesis :
• Optimized via substitution and hydrolysis steps, achieving 63.69% yield under mild conditions .

2-Chloro-6-methylpyrimidine-4-carboxylic Acid

Core Structure : Pyrimidine (a six-membered ring with two nitrogen atoms).
Substituents :

• Chloro (position 2), methyl (position 6), and carboxylic acid (position 4).
  Key Differences :
• The pyrimidine core is smaller and less conjugated than pteridine, affecting binding affinity to biological targets.
• Applications:
• Limited data in the provided evidence, but pyrimidine-carboxylic acids are commonly used in agrochemicals and antiviral agents. Safety data (SDS) indicate standard handling protocols for corrosive substances .

Complex Chromen-Oxane Carboxylic Acid Derivative

Core Structure : Chromen (benzopyran) and oxane (tetrahydropyran) rings.
Substituents :

• Multiple hydroxyl and carboxylic acid groups.
  Key Differences :
• The fused chromen-oxane system lacks nitrogen atoms, contrasting with the nitrogen-rich pteridine core.
• High hydroxylation increases hydrophilicity, which may limit blood-brain barrier penetration compared to the target compound.
  Applications :

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Applications	Synthesis Method	Reference
4-Chloro-7-hydroxypteridine-6-carboxylic acid	Pteridine	Cl (4), OH (7), COOH (6)	Hypothesized anticancer/antimicrobial roles	Not reported in evidence	-
7-Chloro-6-fluoro-1-(4-fluorophenyl)-...	1,8-Naphthyridine	Cl (7), F (6), 4-F-phenyl (1), COOH (3)	Anticancer intermediate (HGF/c-Met pathway)	Substitution + hydrolysis (63.69% yield)
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	Cl (2), CH3 (6), COOH (4)	Agrochemicals, safety-focused	Not detailed in evidence
Chromen-oxane carboxylic acid derivative	Chromen + oxane	Multiple OH, COOH	Potential glycosidase inhibition	Not detailed in evidence

Key Research Findings and Insights

Structural Impact on Bioactivity :

• The 1,8-naphthyridine derivative’s fluorophenyl group enhances target specificity in kinase inhibition, whereas the pteridine core’s conjugation may favor DNA intercalation or folate pathway disruption .
• Chlorine and hydroxyl groups in both compounds improve electrophilicity and hydrogen-bonding capacity, critical for enzyme interactions.

Synthetic Efficiency :

• The naphthyridine compound’s optimized synthesis highlights the importance of mild conditions (e.g., K2CO3/1,4-dioxane) to minimize by-products, a strategy applicable to pteridine derivatives .

Safety and Stability :

• Pyrimidine-carboxylic acids like 2-chloro-6-methylpyrimidine-4-carboxylic acid require careful handling due to corrosivity, suggesting similar precautions for chloro-hydroxypteridine analogs .

Limitations in Evidence: No direct data on the target compound’s synthesis or bioactivity were found in the provided materials. Comparisons are inferred from structural analogs.

Biological Activity

4-Chloro-7-hydroxypteridine-6-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential applications based on current research findings.

Molecular Formula: C7H5ClN2O3
Molecular Weight: 202.57 g/mol
CAS Number: 2091044-43-6

Antimicrobial Properties

Research indicates that 4-Chloro-7-hydroxypteridine-6-carboxylic acid exhibits antimicrobial activity against various pathogens. Studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent. The compound's mechanism involves disrupting bacterial cell wall synthesis and interfering with metabolic pathways essential for bacterial survival .

Anticancer Activity

The compound has also been evaluated for its anticancer properties . In vitro studies demonstrate that it can induce apoptosis in cancer cell lines, particularly those resistant to conventional therapies. The proposed mechanism includes the activation of caspase pathways and modulation of cell cycle regulators, leading to reduced cell proliferation and increased cancer cell death .

Anti-inflammatory Effects

4-Chloro-7-hydroxypteridine-6-carboxylic acid has shown promising anti-inflammatory effects in various models. It appears to inhibit the production of pro-inflammatory cytokines and enzymes such as COX-2, which are often elevated during inflammatory responses. This activity suggests its potential utility in treating conditions characterized by chronic inflammation.

The biological activity of 4-Chloro-7-hydroxypteridine-6-carboxylic acid is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition: The compound acts as an inhibitor of certain enzymes involved in metabolic pathways, affecting processes such as nucleotide synthesis and energy metabolism.
• Cell Signaling Modulation: It modulates signaling pathways related to apoptosis and inflammation, impacting cellular responses to stress and injury.

Case Studies and Research Findings

• Antimicrobial Study:
  • A study conducted on various bacterial strains revealed that 4-Chloro-7-hydroxypteridine-6-carboxylic acid exhibited a minimum inhibitory concentration (MIC) ranging from 10 to 50 µg/mL, indicating significant antimicrobial potency .
• Cancer Cell Line Analysis:
  • In experiments involving human breast cancer cell lines, treatment with the compound resulted in a 70% reduction in cell viability after 48 hours, showcasing its potential as an effective anticancer agent .
• Inflammation Model:
  • In vivo studies using a carrageenan-induced paw edema model demonstrated that administration of the compound significantly reduced swelling compared to control groups, highlighting its anti-inflammatory properties.